2-Methyl-6-(oxetan-3-yloxy)aniline

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 2-methyl-6-(oxetan-3-yloxy)aniline
• InChI: InChI=1S/C10H13NO2/c1-7-3-2-4-9(10(7)11)13-8-5-12-6-8/h2-4,8H,5-6,11H2,1H3
• InChI Key: VYMFQKGFNNTYKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC2COC2)N

Description

2-Methyl-6-(oxetan-3-yloxy)aniline (CAS: 1435954-31-6, molecular formula: C₁₀H₁₃NO₂) is an aniline derivative featuring a methyl group at the 2-position and an oxetane-3-yloxy substituent at the 6-position of the aromatic ring . This compound is synthesized via desymmetrization reactions, yielding a yellow oil with a high purity (92% yield) after column chromatography (silica, hexane/EtOAc). Key spectral data include:

• ¹H NMR: δ 7.15 (td, J = 7.6 Hz), 4.67 (dt, J = 6.0 Hz) for oxetane protons .
• ¹³C NMR: δ 145.9 (aromatic carbons), 78.8 (oxetane carbons) .
• HRMS: [M + Na]⁺ at m/z 202.0839 .

The oxetane group enhances steric hindrance and polarity, influencing solubility and reactivity, making it valuable in pharmaceutical intermediates and asymmetric catalysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-6-(oxetan-3-yloxy)aniline typically involves the formation of the oxetane ring followed by its attachment to the aniline derivative. One common method is the intramolecular cyclization of suitable precursors. For example, the oxetane ring can be synthesized through the Paternò–Büchi reaction, which involves the photochemical [2+2] cycloaddition of carbonyl compounds with alkenes .

Industrial Production Methods

Industrial production of 2-Methyl-6-(oxetan-3-yloxy)aniline may involve bulk custom synthesis, where the compound is manufactured in large quantities using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-6-(oxetan-3-yloxy)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the nitro group to an amine.

Substitution: The aniline moiety can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be used.

Substitution: Electrophilic reagents like halogens (Cl2, Br2) and nitrating agents (HNO3) are commonly employed.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and related reduced compounds.

Substitution: Halogenated or nitrated aniline derivatives.

Scientific Research Applications

2-Methyl-6-(oxetan-3-yloxy)aniline has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Medicine: Investigated for its potential use in drug discovery and development.

Industry: Utilized in the production of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Methyl-6-(oxetan-3-yloxy)aniline involves its interaction with molecular targets through its functional groups. The oxetane ring can undergo ring-opening reactions, which can lead to the formation of reactive intermediates that interact with biological molecules. The aniline moiety can participate in hydrogen bonding and π-π interactions, influencing the compound’s biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers: 2-Methyl-4-(oxetan-3-yloxy)aniline

• Molecular Formula : C₁₁H₁₂F₂N₂ (CAS: 2228863-73-6) .
• Key Differences: Substituent Position: The oxetane group is at the 4-position instead of 6, altering electronic distribution. Applications: Used as a fluorinated building block in medicinal chemistry .

Alkyl-Substituted Analogs: N-Allyl-2-[(oxetan-3-yloxy)methyl]aniline (1n)

• Molecular Formula: C₁₃H₁₇NO₂ .
• Key Differences :
  • Substituent : An allyl group replaces the methyl on the aniline nitrogen.
  • Synthesis Yield : 83% (lower than the target compound’s 92%) .
  • Reactivity : The allyl group enables participation in cycloaddition reactions, broadening utility in heterocycle synthesis .

Non-Oxetane Analogs: 2-Methyl-6-(prop-1-en-2-yl)aniline

• Molecular Formula : C₁₀H₁₃N (CAS: 107859-36-9) .
• Key Differences :
  • Substituent : A propenyl group replaces the oxetane, increasing hydrophobicity.
  • Applications : Used in polymer chemistry and agrochemicals due to its conjugated double bond .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight	Substituent Position	Key Spectral Features (¹H NMR)	Yield	Applications
2-Methyl-6-(oxetan-3-yloxy)aniline	C₁₀H₁₃NO₂	179.22	2-Me, 6-oxetane	δ 4.67 (oxetane protons)	92%	Pharmaceuticals, Catalysis
2-Methyl-4-(oxetan-3-yloxy)aniline	C₁₁H₁₂F₂N₂	210.23	2-Me, 4-oxetane	N/A	N/A	Fluorinated drug intermediates
N-Allyl-2-[(oxetan-3-yloxy)methyl]aniline	C₁₃H₁₇NO₂	219.28	N-Allyl, 2-oxetane	δ 5.90 (allyl protons)	83%	Heterocycle synthesis
2-Methyl-6-(prop-1-en-2-yl)aniline	C₁₀H₁₃N	147.22	2-Me, 6-propenyl	δ 5.40 (vinyl protons)	N/A	Polymers, Agrochemicals

Key Research Findings

• Synthetic Efficiency : The target compound’s 92% yield surpasses analogs like 1n (83%) and 1o (67%), attributed to optimized desymmetrization conditions .
• Electronic Effects : Oxetane’s electron-withdrawing nature stabilizes the aniline’s lone pair, reducing basicity compared to alkyl-substituted analogs (e.g., 1y ) .
• Thermal Stability : Oxetane-containing compounds exhibit higher thermal stability than propenyl analogs due to rigid cyclic ether structure .

Biological Activity

2-Methyl-6-(oxetan-3-yloxy)aniline is an organic compound characterized by its unique structural features, including an oxetane ring and an aniline moiety. This compound has gained attention in medicinal chemistry due to its potential biological activities, particularly in drug discovery and therapeutic applications. The presence of the oxetane ring contributes significantly to its reactivity and interaction with various biological targets.

Chemical Structure and Properties

The molecular formula of 2-Methyl-6-(oxetan-3-yloxy)aniline is C10H13NO2. Its structure can be described as follows:

• Oxetane Ring : A four-membered cyclic ether that enhances the compound's reactivity.
• Aniline Group : Provides potential for hydrogen bonding and π-π interactions.

Table 1: Structural Features of Related Compounds

Compound Name	Structural Features	Unique Properties
2-Methyl-6-(oxetan-3-yloxy)aniline	Oxetane ring attached to aniline	Potential for diverse biological activity
2-Methyl-4-(oxetan-3-yloxy)aniline	Similar oxetane attachment but different position	Variations in reactivity patterns
2-Methyl-6-(oxetan-3-yloxy)phenol	Contains a phenolic group instead of an amine	Different solubility and reactivity profiles

Biological Activity

The biological activity of 2-Methyl-6-(oxetan-3-yloxy)aniline is primarily attributed to its functional groups, which facilitate interactions with various biological molecules. Key areas of investigation include:

• Anti-inflammatory Applications : The compound has been explored for its potential anti-inflammatory effects, which may be linked to its ability to modulate biochemical pathways involved in inflammation.
• Cytotoxic Activity : Preliminary studies suggest that this compound may exhibit cytotoxic effects against certain cancer cell lines. For instance, compounds structurally similar to 2-Methyl-6-(oxetan-3-yloxy)aniline have demonstrated significant antiproliferative activity in human cancer cell lines such as MCF-7 (breast cancer) and A2780 (ovarian cancer) .
• Mechanism of Action : The oxetane ring can undergo ring-opening reactions, leading to reactive intermediates that may interact with proteins or nucleic acids. Additionally, the aniline group can participate in hydrogen bonding, influencing the compound's biological effects .

Case Studies and Research Findings

Research has focused on understanding the mechanisms through which 2-Methyl-6-(oxetan-3-yloxy)aniline exerts its biological effects:

• Study on Cytotoxicity : In a study evaluating various analogs, compounds similar to 2-Methyl-6-(oxetan-3-yloxy)aniline showed moderate to significant cytotoxic activity against multiple cancer cell lines. Notably, certain derivatives exhibited IC50 values ranging from 4.47 to 52.8 μM, indicating their potential as anticancer agents .
• Molecular Docking Studies : Molecular docking analyses have been performed to elucidate the binding interactions between these compounds and tubulin, a critical target for anticancer drugs. These studies suggest that certain structural modifications enhance binding affinity and may lead to improved therapeutic efficacy .